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Cat. No.: B056945
Get Quote
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Audience: Researchers, scientists, and drug development professionals.

Introduction

Fluo-3 acetoxymethyl (AM) ester is a widely utilized fluorescent indicator for the measurement
of intracellular calcium concentration.[1][2][3] As a membrane-permeant dye, Fluo-3 AM can be
readily loaded into live cells, where it is cleaved by intracellular esterases to its active form,
Fluo-3.[4][5] Upon binding to calcium ions, Fluo-3 exhibits a significant increase in fluorescence
intensity, allowing for the quantification of intracellular calcium levels.[2][5] This protocol
provides a detailed procedure for the preparation of a Fluo-3 AM stock solution in dimethyl
sulfoxide (DMSO), a crucial first step for its application in cellular imaging and calcium flux

assays.

Materials and Equipment
¢ Fluo-3 AM (powder form)

+ Anhydrous, high-quality Dimethyl Sulfoxide (DMSO)[4][6][7]
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Microcentrifuge tubes
Pipettes and sterile pipette tips
Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Safety Precautions

Fluo-3 AM: The toxicological properties of Fluo-3 AM have not been thoroughly investigated.
Standard handling procedures for laboratory chemicals should be followed.

DMSO: DMSO is a powerful solvent that can facilitate the absorption of other chemicals
through the skin.[8] It is crucial to wear appropriate gloves and avoid direct contact. Handle
in a well-ventilated area.

Experimental Protocol: Preparation of Fluo-3 AM
Stock Solution

This protocol outlines the steps to prepare a 1-10 mM stock solution of Fluo-3 AM in DMSO. A

1 mM or 5 mM stock solution is commonly used.[4][7]

. Reagent Preparation:

Allow the vial of Fluo-3 AM powder and the anhydrous DMSO to equilibrate to room
temperature before opening to prevent moisture condensation, which can hydrolyze the AM
ester.[7]

. Calculation of DMSO Volume:

Determine the desired concentration of the Fluo-3 AM stock solution (e.g., 1 mM, 5 mM, or
10 mM).

The molecular weight of Fluo-3 AM is 1129.85 g/mol .[1][4]

Use the following formula to calculate the required volume of DMSO:

Volume (L) = (Mass of Fluo-3 AM (g)) / (Molecular Weight ( g/mol ) x Desired Concentration
(mol/L))

For example, to prepare a 1 mM stock solution from 1 mg of Fluo-3 AM:
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e Volume (uL) = (0.001 g/ 1129.85 g/mol x 0.001 mol/L) x 1,000,000 pL/L = 885 pL. Some
protocols suggest dissolving 1 mg of Fluo-3 AM in 135 pL of DMSO to obtain a 10 mM stock
solution.[9]

3. Dissolving Fluo-3 AM:

o Carefully add the calculated volume of anhydrous DMSO to the vial containing the Fluo-3 AM
powder.

» Vortex the solution thoroughly until the Fluo-3 AM is completely dissolved. Dissolution may
be slow, so allow sufficient time.[7]

4. Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes in microcentrifuge tubes.[9]

o Store the aliquots at -20°C or -80°C, protected from light.[6][9] When stored properly, the
DMSO stock solution is stable for several months.[7]

: _ E

Parameter Value Source(s)
Fluo-3 AM

Molecular Weight 1129.85 g/mol [1114]
Form Solid powder [1]
Solubility Soluble in DMSO [1]
Stock Solution

Solvent Anhydrous, high-quality DMSO  [4][6][7]
Recommended Concentration 1-10 mM [416119]
Storage Conditions

Temperature -20°C or -80°C [6][9][10]
Light Protection Required [61[9][10]

Stability (in solvent)

Up to 1 month at -20°C, up to
6 months at -80°C

[6]1°]
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Visualizations

Experimental Workflow for Fluo-3 AM Stock Solution
Preparation
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Caption: Workflow for preparing Fluo-3 AM stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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